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Compound of Interest

Compound Name: Periandrin V

Cat. No.: B126562

Periandrin V: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Periandrin V is a triterpenoid saponin isolated from the roots of Periandra dulcis, a plant native
to Brazil. As a member of the oleanane-type saponins, Periandrin V possesses a complex
chemical structure that has been elucidated through extensive spectroscopic analysis. This
document provides a detailed overview of the chemical structure, physicochemical properties,
and known biological activities of Periandrin V. It includes a summary of its key identifiers,
experimentally determined properties, and the detailed methodologies for its isolation and
characterization. This guide is intended to serve as a comprehensive resource for researchers
investigating the therapeutic potential of this natural compound.

Chemical Structure and Identification

The definitive chemical structure of Periandrin V was first reported by Hashimoto et al. through
meticulous spectroscopic analysis, including 1H and 13C Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

Chemical Structure:

While a 2D chemical structure diagram is the standard representation, the connectivity and
stereochemistry of Periandrin V can be described by its IUPAC name and represented in
various line notations.
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o |[UPAC Name: (Determined from spectroscopic data)

e SMILES (Simplified Molecular Input Line Entry System): (Derived from the elucidated
structure)

e InChl (International Chemical Identifier): (Derived from the elucidated structure)

Table 1: Chemical Identifiers for Periandrin V

Identifier Value Source
Molecular Formula C41H62014 [1]
Molecular Weight 778.9 g/mol [1]
CAS Number 152464-84-1 [1]

-D-xylopyranosyl, -D-
Sugar Moieties P yiopy v B [1]
glucuronopyranosyl

Physicochemical Properties

The physicochemical properties of Periandrin V are essential for its handling, formulation, and
assessment of its pharmacokinetic profile.

Table 2: Physicochemical Properties of Periandrin V

Experimental

Property Value . Source
Conditions

Melting Point Not available

Solubility Not available

Appearance Solid [1]

Biological Activity and Signaling Pathways
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Currently, there is limited publicly available information specifically detailing the biological
activities and signaling pathways associated with Periandrin V. Triterpenoid saponins, as a
class, are known to exhibit a wide range of biological effects, including anti-inflammatory, anti-
cancer, and immunomodulatory activities. Further research is required to elucidate the specific
bioactivity profile of Periandrin V.

Experimental Protocols

The following sections detail the methodologies employed in the isolation and structural
elucidation of Periandrin V, based on standard practices for natural product chemistry.

Isolation of Periandrin V

The isolation of Periandrin V from the roots of Periandra dulcis typically involves the following
workflow:

Figure 1. General workflow for the isolation of Periandrin V.

Methodology:

o Extraction: The dried and powdered roots of Periandra dulcis are extracted with methanol
(MeOH) at room temperature. The solvent is then evaporated under reduced pressure to
yield a crude methanolic extract.

o Fractionation: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as n-butanol (n-BuOH). The bioactive fractions are then
subjected to column chromatography on silica gel, eluting with a gradient of chloroform-
methanol to yield several crude fractions.

« Purification: The fractions containing Periandrin V are further purified by preparative high-
performance liquid chromatography (HPLC) on a reversed-phase column (e.g., C18) to yield
the pure compound.

Structural Elucidation

The chemical structure of Periandrin V is determined by a combination of spectroscopic
techniques.
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Figure 2. Spectroscopic techniques for structure elucidation.

Methodology:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular weight and elemental composition of the molecule, allowing for the
deduction of the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR: Provides information on the number and types of protons in the molecule, their
chemical environment, and their coupling relationships.

o 13C NMR: Reveals the number of carbon atoms and their hybridization states (sp3, sp2,
sp).

o 2D NMR Experiments (COSY, HMQC, HMBC): These experiments are crucial for
establishing the connectivity between protons and carbons, allowing for the complete
assembly of the molecular structure, including the aglycone and the sugar moieties, and
their linkage points.

Conclusion

Periandrin V is a structurally complex triterpenoid saponin with potential for further biological
investigation. This guide provides a foundational understanding of its chemical and physical
properties based on available data. The detailed experimental protocols for its isolation and
structural elucidation offer a roadmap for researchers aiming to work with this compound.
Future studies are warranted to explore the full spectrum of its biological activities and to
elucidate the signaling pathways through which it may exert therapeutic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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